Cas no 1806726-89-5 (2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806726-89-5
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4832385
• Update Time: 2025-08-02

2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-5-6(15)1-4(3-14)7(13-5)16-8(10,11)12/h1,3,15H,2H2
• InChI Key： MNUJJXRZNJDHDD-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C=O)=C(N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

The compound 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806726-89-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule incorporates several functional groups, including a bromomethyl group, a hydroxyl group, a trifluoromethoxy group, and an aldehyde group, all attached to a pyridine ring. These functional groups contribute to the compound's reactivity, stability, and potential applications in areas such as drug discovery, material science, and catalysis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of complex molecules like 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde. Researchers have employed various strategies, including multi-component reactions and transition metal-catalyzed coupling reactions, to construct this molecule efficiently. The presence of the bromomethyl group introduces electrophilic reactivity, making it amenable to nucleophilic substitution reactions. Meanwhile, the trifluoromethoxy group enhances the molecule's electron-withdrawing properties, which can be advantageous in modulating electronic effects in various chemical transformations.

The hydroxyl group at position 3 of the pyridine ring adds hydrophilic character to the molecule, potentially enhancing its solubility in polar solvents. This feature is particularly valuable in applications where solubility is critical, such as in pharmaceutical formulations or as intermediates in organic synthesis. Additionally, the aldehyde group at position 5 provides reactivity towards carbonyl chemistry, enabling further functionalization through reactions such as aldol condensations or Grignard additions.

Recent studies have highlighted the potential of 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde as a building block for constructing bioactive molecules. For instance, researchers have explored its use in synthesizing heterocyclic compounds with anti-inflammatory and anticancer properties. The combination of electron-withdrawing groups (trifluoromethoxy and aldehyde) with electron-donating groups (hydroxyl) creates a unique electronic environment that can be exploited to design molecules with desired pharmacological activities.

In material science, this compound has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The bromomethyl group can act as a coordinating unit, while the pyridine ring provides structural rigidity. Such materials are being investigated for their potential applications in gas storage, catalysis, and sensing technologies.

Moreover, the trifluoromethoxy group imparts fluorophilicity to the molecule, which is beneficial in designing fluorinated materials with improved thermal stability and chemical resistance. This feature has led to exploratory studies on its use in fluoropolymer synthesis and as an additive in high-performance polymers.

From an environmental perspective, understanding the degradation pathways of 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that microbial communities can metabolize this compound through oxidative cleavage and hydrolytic processes. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry.